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Compound of Interest

Compound Name:
3-Chloro-2-fluoro-5-

(trifluoromethyl)phenylacetic acid

Cat. No.: B1304659 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the selection and use of personal protective equipment (PPE) when handling

halogenated organic acids.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with halogenated organic acids?

A1: Halogenated organic acids, such as trichloroacetic acid (TCA), dichloroacetic acid (DCA),

and bromoacetic acid, are corrosive and can cause severe chemical burns to the skin and eyes

upon contact. Inhalation of their vapors can lead to irritation of the respiratory tract. Some

halogenated organic acids are also systemic toxins. Always consult the Safety Data Sheet

(SDS) for the specific acid you are handling to understand its complete hazard profile.

Q2: What is the minimum required PPE for handling dilute solutions of halogenated organic

acids?

A2: For dilute solutions, the minimum required PPE includes a fully buttoned laboratory coat,

chemical splash goggles that meet ANSI Z87.1 standards, and chemical-resistant gloves.[1]

Closed-toe shoes and long pants are also mandatory.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1304659?utm_src=pdf-interest
https://www.ansell.com/-/media/projects/ansell/website/pdf/medical/dental/dental_redesigned/dental-splash-guide.ashx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: What additional PPE is required when working with concentrated halogenated organic

acids?

A3: When handling concentrated halogenated organic acids, more robust PPE is necessary. In

addition to the minimum requirements, a face shield worn over chemical splash goggles is

essential to protect against splashes.[2] A chemical-resistant apron or coveralls should be worn

over the lab coat. Depending on the volatility of the acid and the ventilation available,

respiratory protection may be required.

Q4: How do I select the correct gloves for handling a specific halogenated organic acid?

A4: Glove selection must be based on the specific acid, its concentration, and the duration of

handling. Nitrile gloves may provide adequate protection for short-term splash protection

against some weak acids, but they have poor resistance to many halogenated hydrocarbons

and concentrated acids.[3][4] For prolonged contact or with concentrated acids, more robust

gloves like neoprene or butyl rubber are often recommended.[5] Always consult the glove

manufacturer's chemical resistance guide for specific breakthrough time data.

Q5: What type of respiratory protection is needed when working with halogenated organic

acids?

A5: If there is a risk of inhaling vapors, such as when working outside of a fume hood or with

heated solutions, respiratory protection is necessary. An air-purifying respirator (APR) equipped

with an organic vapor/acid gas cartridge is typically recommended. For higher concentrations

or in emergency situations, a self-contained breathing apparatus (SCBA) may be required.

Troubleshooting Guides
Problem: My skin has come into contact with a halogenated organic acid.

Solution:

Immediately go to the nearest emergency shower or drench hose.

Flush the affected area with copious amounts of water for at least 15 minutes.
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While flushing, remove any contaminated clothing, ensuring not to spread the chemical to

other parts of your body.

Seek immediate medical attention after the initial decontamination. Inform medical personnel

of the specific acid you were exposed to.

Problem: I splashed a halogenated organic acid in my eye.

Solution:

Immediately proceed to the nearest eyewash station.

Hold your eyelids open and flush your eyes with a continuous, gentle stream of water for at

least 15 minutes.

Remove contact lenses, if you are wearing them, while continuing to flush.

Seek immediate medical attention.

Problem: I've spilled a small amount of a halogenated organic acid in the fume hood.

Solution:

Alert others in the immediate area.

Ensure the fume hood sash is in the lowest practical position.

Wearing appropriate PPE (lab coat, goggles, face shield, and appropriate gloves), neutralize

the spill with a suitable agent (e.g., sodium bicarbonate for acidic spills).

Absorb the neutralized spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material in a designated hazardous waste container.

Wipe the area with soap and water.

Dispose of all contaminated materials as hazardous waste.

Problem: A large spill of a halogenated organic acid has occurred outside of a fume hood.
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Solution:

Evacuate the immediate area.

Alert your supervisor and institutional safety office immediately.

If it is safe to do so, close the doors to the laboratory to contain the vapors.

Do not attempt to clean up a large spill unless you are trained and equipped to do so. Wait

for the emergency response team.

Data Presentation
Glove Compatibility for Halogenated Organic Acids

The following table summarizes available data on the breakthrough times for various glove

materials when exposed to specific halogenated organic acids. It is critical to consult the

manufacturer's specific chemical resistance data for the gloves you are using, as performance

can vary.

Chemical
Name

Glove Material Thickness
Breakthrough
Time (minutes)

Recommendati
on

Trichloroacetic

Acid (>99%)
Nitrile/Neoprene 0.12 mm > 480 Excellent

Neoprene 0.12 mm > 480 Excellent

Nitrile 0.11 mm > 480 Excellent

Bromopropionic

Acid, Sat.
Nitrile Not Specified Recommended Good

Latex Not Specified Recommended Good

Data for Trichloroacetic Acid from Ansell Chemical Guardian Report (2019-11-01)[6]. Data for

Bromopropionic Acid from CP Lab Safety[2].
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Protocol: Donning and Doffing of PPE for Handling Concentrated Haloacetic Acids

Objective: To provide a standardized procedure for putting on (donning) and taking off (doffing)

PPE to minimize the risk of exposure to concentrated halogenated organic acids.

Materials:

Chemical splash goggles

Face shield

Chemical-resistant apron or coveralls

Long-cuffed, chemical-resistant gloves (e.g., neoprene or butyl rubber)

Inner disposable nitrile gloves

Closed-toe shoes

Long pants

Laboratory coat

Donning Procedure:

Preparation: Ensure all PPE is clean, in good condition, and the correct size.

Hand Hygiene: Wash hands thoroughly with soap and water.

Inner Gloves: Put on the first pair of disposable nitrile gloves.

Lab Coat and Apron/Coveralls: Don the laboratory coat, ensuring it is fully buttoned. Put on

the chemical-resistant apron or coveralls over the lab coat.

Outer Gloves: Put on the long-cuffed, chemical-resistant gloves. Ensure the cuffs of the

gloves go over the sleeves of the lab coat.

Eye and Face Protection: Put on the chemical splash goggles, followed by the face shield.
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Doffing Procedure (to be performed in a designated area):

Outer Gloves: Remove the outer, long-cuffed gloves by peeling them off from the cuff,

turning them inside out as you remove them. Dispose of them in a designated hazardous

waste container.

Face and Eye Protection: Remove the face shield, followed by the goggles, handling them

by the sides and avoiding touching the front surfaces. Place them in a designated area for

decontamination.

Apron/Coveralls and Lab Coat: Unfasten the apron or coveralls and the lab coat. Remove

them by rolling them down and away from your body, turning them inside out to contain any

contamination. Place them in a designated container for laundry or disposal.

Inner Gloves: Remove the inner nitrile gloves by peeling them off from the cuff, turning them

inside out. Dispose of them in a designated hazardous waste container.

Hand Hygiene: Wash your hands thoroughly with soap and water.

Mandatory Visualization
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PPE Selection Workflow Emergency Response Workflow

Start: Handling Halogenated Organic Acids
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- Splash Goggles
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- Lab Coat & Apron/Coveralls

- Goggles & Face Shield
- Double Gloves (e.g., Nitrile inner, Neoprene/Butyl outer)
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Caption: PPE Selection and Emergency Response Workflow for Halogenated Organic Acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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